molecular formula C11H13Cl2NO2 B8656621 2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine CAS No. 54127-61-6

2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine

Cat. No. B8656621
CAS RN: 54127-61-6
M. Wt: 262.13 g/mol
InChI Key: MTLHVHGYDLIHHB-UHFFFAOYSA-N
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Description

2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine is a useful research compound. Its molecular formula is C11H13Cl2NO2 and its molecular weight is 262.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

54127-61-6

Product Name

2,3-dichloro-5-(((tetrahydro-2H-pyran-2-yl)oxy)methyl)pyridine

Molecular Formula

C11H13Cl2NO2

Molecular Weight

262.13 g/mol

IUPAC Name

2,3-dichloro-5-(oxan-2-yloxymethyl)pyridine

InChI

InChI=1S/C11H13Cl2NO2/c12-9-5-8(6-14-11(9)13)7-16-10-3-1-2-4-15-10/h5-6,10H,1-4,7H2

InChI Key

MTLHVHGYDLIHHB-UHFFFAOYSA-N

Canonical SMILES

C1CCOC(C1)OCC2=CC(=C(N=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4-Dihydro-2H-pyran (1.1 mL) and tin (II) chloride dihydrate (0.38 g) were added to a chloroform solution of 2,3-dichloro-5-hydroxymethylpyridine (1.5 g), and the reaction mixture was stirred at room temperature for 63 hours. The reaction mixture was filtered, and the solvent was then distilled off under reduced pressure. The residue was purified by silica gel column chromatography (eluate; n-hexane:ethyl acetate=100:0 to 90:10). The title compound (1.7 g) was obtained as colorless oil.
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
0.38 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One

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